Cas no 725737-54-2 (2-Hexanone, 1-(7R)-1,4-dioxaspiro[4.5]dec-7-yl-)

• Product Name: 2-Hexanone, 1-(7R)-1,4-dioxaspiro[4.5]dec-7-yl-
• CAS No: 725737-54-2
• MF: C₁₄H₂₄O₃
• MW: 240.338564872742
• CID: 543719
• PubChem ID: 71404391
• Update Time: 2025-04-19

2-Hexanone, 1-(7R)-1,4-dioxaspiro[4.5]dec-7-yl- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 1-(7R)-1,4-dioxaspiro[4.5]dec-7-yl-
• 1-[(7R)-1,4-dioxaspiro[4.5]decan-7-yl]hexan-2-one
• 725737-54-2
• DTXSID70825242

• Inchi： 1S/C14H24O3/c1-2-3-6-13(15)10-12-5-4-7-14(11-12)16-8-9-17-14/h12H,2-11H2,1H3/t12-/m1/s1
• InChI Key： CUKFDQCESDZVGY-GFCCVEGCSA-N
• SMILES： O1CCOC21CCC[C@H](CC(CCCC)=O)C2

Computed Properties

• Exact Mass: 240.17254462g/mol
• Monoisotopic Mass: 240.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų